Methyl 1-(phenylmethyl)-L-histidinate dihydrochloride (H-DL-His(1-Bzl)-OMe.2HCl)

• IUPAC Name: methyl (2S)-2-amino-3-(1-benzylimidazol-4-yl)propanoate;dihydrochloride
• InChI: InChI=1S/C14H17N3O2.2ClH/c1-19-14(18)13(15)7-12-9-17(10-16-12)8-11-5-3-2-4-6-11;;/h2-6,9-10,13H,7-8,15H2,1H3;2*1H/t13-;;/m0../s1
• InChI Key: ACAJLNMXSIOPSZ-GXKRWWSZSA-N
• Canonical SMILES: COC(=O)C(CC1=CN(C=N1)CC2=CC=CC=C2)N.Cl.Cl
• Isomeric SMILES: COC(=O)[C@H](CC1=CN(C=N1)CC2=CC=CC=C2)N.Cl.Cl
• Molecular Formula: C14H19Cl2N3O2
• Molecular Weight: 332.2 g/mol
• CAS RN: 93983-56-3

Description

Methyl 1-(phenylmethyl)-L-histidinate dihydrochloride is a derivative of the amino acid histidine, which has been methylated and contains a phenylmethyl group. The presence of the dihydrochloride indicates that this compound is a salt, likely making it more soluble in water.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of L-histidine with a methylating agent to introduce the methyl group. The phenylmethyl group could be introduced through a substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would include the imidazole ring characteristic of histidine, along with additional methyl and phenylmethyl groups. The presence of two chloride ions indicates it’s a dihydrochloride salt.

Chemical Reactions Analysis

As an amino acid derivative, this compound could participate in reactions typical of proteins, such as peptide bond formation. The phenylmethyl group might also undergo reactions typical of aromatic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties would be influenced by the functional groups present. The imidazole ring could participate in hydrogen bonding, the methyl group would add hydrophobic character, and the dihydrochloride salt form would enhance solubility in water.

Mechanism of Action

Target of Action

The primary target of “1-(phenylmethyl)-L-Histidine methyl ester, hydrochloride (1:2)” is currently unknown

Mode of Action

The exact mode of action of this compound remains unknown . It’s possible that it interacts with its targets in a way that alters their function, leading to changes in cellular processes . More research is needed to elucidate these interactions and their consequences.

Biochemical Pathways

Given its structure, it may interact with various biochemical pathways, leading to downstream effects that could influence cellular function

Pharmacokinetics

These properties are crucial for understanding the compound’s bioavailability, or the extent and rate at which it reaches its site of action .

Result of Action

Understanding these effects is crucial for determining the potential therapeutic applications of this compound .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . Factors such as temperature, pH, and the presence of other molecules can affect how “1-(phenylmethyl)-L-Histidine methyl ester, hydrochloride (1:2)” interacts with its targets and exerts its effects . Specific details about how these factors influence this compound are currently unknown .

Future Directions

Future research could explore the biological activity of this compound, its potential uses in medicine or biochemistry, and methods for its efficient synthesis.